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Compound of Interest

Compound Name: AC-94149

Cat. No.: B050279

The following document provides comprehensive guidance on the safe and compliant disposal
of AC-94149. This guide is intended for researchers, scientists, and drug development
professionals to ensure that disposal procedures minimize risk and adhere to environmental
regulations.

Immediate Safety and Handling

Before beginning any disposal-related activities, it is imperative to handle AC-94149 in a
controlled environment, such as a chemical fume hood, to minimize inhalation exposure. All
personnel must be equipped with the appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety goggles or a face shield.

e Body Protection: A lab coat or other protective clothing.

Quantitative Data Summary

The following table summarizes the key hazard information for a representative toxic solid
organic compound. This data is essential for risk assessment and proper waste categorization.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b050279?utm_src=pdf-interest
https://www.benchchem.com/product/b050279?utm_src=pdf-body
https://www.benchchem.com/product/b050279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Value

Reference

UN Number

2811

[1]

UN Proper Shipping Name

TOXIC SOLID, ORGANIC,
N.O.S.

[1]

Transport Hazard Class

6.1 (Toxic substances)

[1]

Packing Group

Il (Substance presenting low

danger)

[1]

GHS Hazard Statements

H301: Toxic if swallowedH317:
May cause an allergic skin
reactionH361: Suspected of
damaging fertility or the unborn
childH402: Harmful to aquatic

life

[1]

GHS Precautionary Statement

(Disposal)

P501: Dispose of
contents/container to an

approved waste disposal plant

[1]

Experimental Protocols: Step-by-Step Disposal

Procedure

Adherence to a strict procedural protocol is critical for the safe disposal of AC-94149. The

following steps provide a clear methodology for managing this chemical waste.

Step 1: Waste Segregation and Containment

o Segregation: Do not mix AC-94149 waste with other laboratory waste streams. It must be

kept separate to ensure proper handling and final disposal.[1]

o Containment: Store the waste in its original container if possible. If not, use a clearly labeled,

compatible, and tightly sealed waste container.[1]

o Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name (AC-94149), and the date accumulation started.[]
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Step 2: Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is required to contain the material and
protect laboratory personnel.

o Evacuate: Clear the immediate area of all personnel to prevent exposure.[1]

o Contain: Use appropriate absorbent materials to contain the spill. Avoid creating dust during
cleanup.[1]

o Collect: Carefully collect the spilled material and absorbent into a designated hazardous
waste container.[1]

o Decontaminate: Clean the spill area with soap and water, and collect all cleaning materials
as hazardous waste.[1]

Step 3: Storage

o Location: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure area away from incompatible materials.

o Duration: Adhere to institutional and local regulations regarding the maximum allowable time
for storing hazardous waste on-site.

Step 4: Final Disposal

The final disposal of AC-94149 waste must be conducted by a licensed and certified hazardous
waste disposal company.

» Engage a Professional Service: Contact your institution's Environmental Health and Safety
(EHS) office to arrange for pickup by a licensed hazardous waste contractor.[1]

e Provide Documentation: Furnish the disposal company with a complete and accurate
description of the waste, including a Safety Data Sheet (SDS) if available.[1]

Disposal Workflow
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Caption: AC-94149 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal Procedures for AC-94149].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050279#ac-94149-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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